N-(4-Bromobenzyl)piperidine-4-amine dihydrochloride

• IUPAC Name: N-[(4-bromophenyl)methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C12H17BrN2.2ClH/c13-11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12;;/h1-4,12,14-15H,5-9H2;2*1H
• InChI Key: XPDAPWXATQMAHP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NCC2=CC=C(C=C2)Br.Cl.Cl
• Molecular Formula: C12H19BrCl2N2
• Molecular Weight: 342.10 g/mol

Description

“N-(4-Bromobenzyl)piperidine-4-amine dihydrochloride” is a chemical compound with the formula C12H17BrN2・2HCl. It has a molecular weight of 342.10. This compound is used for research and development.

Molecular Structure Analysis

The molecular structure of “N-(4-Bromobenzyl)piperidine-4-amine dihydrochloride” consists of 12 carbon atoms, 19 hydrogen atoms, 1 bromine atom, 2 chlorine atoms, and 2 nitrogen atoms. The average mass is 342.103 Da and the monoisotopic mass is 340.010864 Da.

Scientific Research Applications

Antihistaminic Activity

N-(4-piperidinyl)-1H-benzimidazol-2-amines, structurally similar to N-(4-Bromobenzyl)piperidine-4-amine dihydrochloride, have been studied for their antihistaminic properties. These compounds exhibit significant antihistaminic activity in both in vitro and in vivo settings, particularly against induced lethality in rats and guinea pigs. The most potent antihistamine properties were observed with phenylethyl derivatives after oral administration in animal models (Janssens et al., 1985).

DNA Strand Breakage

Piperidine compounds are known for their role in inducing strand breaks in DNA at sites of damaged bases, particularly N7-guanine alkylations. This mechanism is critical in the study of DNA damage and is a key component of the Maxam-Gilbert chemical method of DNA sequencing (Mattes et al., 1986).

Synthesis of Biologically Active Compounds

N-(4-Bromobenzyl)piperidine-4-amine dihydrochloride is used in the synthesis of various biologically active compounds. For example, it has been utilized in the synthesis of bifunctional tetraaza macrocycles, which are significant in the development of chelating agents for medical applications (McMurry et al., 1992).

Drug Discovery for Tuberculosis

The 2,4-diaminoquinazoline class, structurally related to N-(4-Bromobenzyl)piperidine-4-amine dihydrochloride, has been identified as an effective inhibitor of Mycobacterium tuberculosis growth. It has been extensively evaluated as a potential lead candidate in tuberculosis drug discovery, demonstrating bactericidal activity against both replicating and non-replicating M. tuberculosis (Odingo et al., 2014).

Chemical Analysis in Environmental Studies

In environmental chemistry, related piperidine compounds are used in methods for determining aliphatic amines in wastewater and surface water. These methods are crucial for assessing the occurrence and impact of such compounds in aquatic environments (Sacher et al., 1997).

Safety and Hazards

Safety measures include removing a person to fresh air and keeping them comfortable for breathing if inhaled. If it comes into contact with skin or hair, contaminated clothing should be removed immediately and the skin should be rinsed with water. If it gets in the eyes, they should be rinsed cautiously with water for several minutes. If swallowed, the mouth should be rinsed and a poison center or doctor/physician should be called if the person feels unwell.